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Compound of Interest

Compound Name: bisindolylmaleimide II

Cat. No.: B1662960 Get Quote

Technical Support Center: Bisindolylmaleimide II
This guide provides comprehensive troubleshooting support for researchers, scientists, and

drug development professionals experiencing poor solubility of Bisindolylmaleimide II in
aqueous buffers.

Frequently Asked Questions (FAQs)
Q1: Why is my Bisindolylmaleimide II not dissolving directly in my aqueous buffer (e.g., PBS,

TRIS)?

A1: Bisindolylmaleimide II is a hydrophobic molecule and is practically insoluble in water and

aqueous buffers.[1] Direct dissolution in aqueous media will result in precipitation or failure to

dissolve. The standard and required method is to first prepare a concentrated stock solution in

a suitable organic solvent.

Q2: What is the recommended organic solvent for preparing a stock solution of

Bisindolylmaleimide II?

A2: The most highly recommended solvent is high-purity, anhydrous Dimethyl Sulfoxide

(DMSO).[1][2][3][4] Bisindolylmaleimide II is readily soluble in DMSO at concentrations as

high as 25 mg/mL (57.01 mM) or 100 mM.[3][5] For complete dissolution at high

concentrations, gentle warming (to 60°C) and ultrasonication may be required.[5][6] It is critical

to use newly opened, hygroscopic DMSO, as absorbed moisture can significantly reduce the
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compound's solubility.[5][6][7] Other organic solvents like ethanol, methanol, and

Dimethylformamide (DMF) can also be used.[1][2][8]

Q3: My compound precipitates when I dilute my DMSO stock solution into my aqueous

experimental buffer. What can I do?

A3: This is a common issue when diluting a hydrophobic compound from an organic stock into

an aqueous medium. Here are the key reasons and solutions:

Final Concentration is Too High: The aqueous solubility of Bisindolylmaleimide II is
extremely low. You may be exceeding its solubility limit. Try working with a lower final

concentration.

Insufficient Mixing: The dilution must be done carefully. Add the DMSO stock solution

dropwise into the aqueous buffer while vortexing or stirring vigorously to ensure rapid

dispersion.

High Final DMSO Concentration: While DMSO aids initial dissolution, high final

concentrations can be toxic to cells and may affect experimental outcomes. Aim for a final

DMSO concentration of less than 0.5%, and preferably below 0.1%, in your assay.

Use of Co-solvents: For difficult applications, especially in vivo studies, a co-solvent system

may be necessary. A common strategy involves using agents like PEG300 and a surfactant

like Tween-80 to create a more stable solution.[5][7]

Q4: How should I store Bisindolylmaleimide II powder and its stock solutions?

A4: Proper storage is crucial to maintain the compound's integrity.

Powder: Store the solid powder at -20°C under desiccating conditions. It can be stable for up

to 3-4 years.[2][5]

Stock Solutions: Aliquot your stock solution into single-use volumes to avoid repeated

freeze-thaw cycles. Store these aliquots at -80°C (stable for ~6 months) or -20°C (stable for

~1 month).[5][9]
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Aqueous Working Solutions: Aqueous dilutions are not stable and should be prepared fresh

just prior to use. It is not recommended to store aqueous solutions for more than one day.[8]

Compound Data & Properties
The following tables summarize the key physical, chemical, and solubility properties of

Bisindolylmaleimide II.

Table 1: Physicochemical Properties of Bisindolylmaleimide II

Property Value Reference(s)

Common Name BIM II [2][4]

CAS Number 137592-45-1 [5]

Molecular Formula C₂₇H₂₆N₄O₂ [3][5]

Molecular Weight 438.52 g/mol [3][5]

Appearance Yellow to orange solid/powder [5]

Purity Typically >97% [2][3]

Table 2: Solubility Data for Bisindolylmaleimide II
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Solvent Solubility Notes Reference(s)

DMSO ≥ 25 mg/mL (57 mM)

Heating and

ultrasonication may be

required. Use fresh,

anhydrous DMSO.

[3][5]

Ethanol Soluble --- [1][2][4]

Methanol Soluble --- [1]

DMF ~10 mg/mL --- [1][8]

Water / Aqueous

Buffers

Insoluble / Sparingly

Soluble
--- [1][8]

0.1 M HCl / 0.1 M

NaOH
Slightly Soluble --- [1]

Experimental Protocols & Methodologies
Protocol 1: Standard Preparation of Aqueous Working Solution

This protocol is suitable for most in vitro cell culture and enzymatic assays.

Prepare Stock Solution:

Allow the Bisindolylmaleimide II powder to equilibrate to room temperature before

opening the vial.

Add the appropriate volume of high-purity, anhydrous DMSO to the vial to create a high-

concentration stock (e.g., 10-25 mM).

Ensure complete dissolution by vortexing. If necessary, use an ultrasonic bath or warm the

solution gently (up to 60°C).[5]

Prepare Intermediate Dilutions (Optional but Recommended):

Perform one or more serial dilutions of the high-concentration stock in pure DMSO to get

closer to your final desired concentration range. This minimizes the volume of DMSO
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added to your final aqueous solution.

Prepare Final Working Solution:

Add the required volume of the DMSO stock (or intermediate dilution) dropwise to your

pre-warmed (if applicable) aqueous experimental buffer while vortexing vigorously.

Visually inspect the solution for any signs of precipitation (cloudiness, particulates).

Crucially, ensure the final concentration of DMSO in your working solution is below 0.5%

to avoid solvent-induced artifacts.

Protocol 2: Advanced Preparation using Co-solvents (for high concentrations or in vivo use)

This method, adapted from supplier recommendations, improves the stability of the compound

in aqueous media.[5][7]

Prepare a 25 mg/mL Stock Solution: Dissolve Bisindolylmaleimide II in anhydrous DMSO

as described in Protocol 1.

Create the Formulation: For a 1 mL final working solution, follow these steps in order: a. Take

400 µL of PEG300. b. Add 100 µL of the 25 mg/mL DMSO stock solution and mix until the

solution is clear. c. Add 50 µL of Tween-80 and mix thoroughly until the solution is clear. d.

Add 450 µL of the desired aqueous buffer (e.g., saline or PBS) to bring the total volume to 1

mL.

Use Immediately: This formulation should be prepared fresh and used immediately for

optimal results.[5][7]

Visual Guides and Workflows
The following diagrams illustrate key workflows and concepts for using Bisindolylmaleimide II.
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Solution Preparation Workflow

Bisindolylmaleimide II
(Solid Powder)

1. Prepare Stock Solution
(e.g., 25 mM in 100% Anhydrous DMSO)

Use sonication/warming if needed

2. Intermediate Dilution
(Optional, in 100% DMSO)

3. Prepare Final Working Solution
(Add stock to aqueous buffer while vortexing)

4. Verify Solution
(Final DMSO < 0.5%, no precipitation)

Click to download full resolution via product page

Caption: Standard workflow for preparing a working solution of Bisindolylmaleimide II.
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Troubleshooting Precipitation

Precipitation observed upon
dilution into aqueous buffer?

Reduce Final Concentration
(Compound may be above its solubility limit)

Yes

Improve Mixing Technique
(Add stock dropwise while vortexing vigorously)

Check Final DMSO %
(Ensure it is < 0.5%)

Use Co-Solvents
(Try Protocol 2 with PEG300/Tween-80)

Prepare Fresh Stock
(Use new, anhydrous DMSO)

Click to download full resolution via product page

Caption: Decision tree for troubleshooting compound precipitation issues.
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Simplified PKC Signaling & Inhibition

GPCR / RTK
Activation

Phospholipase C
(PLC)

Diacylglycerol
(DAG)

Protein Kinase C
(PKC) Activation

Substrate
Phosphorylation

Cellular Response

Bisindolylmaleimide II

Click to download full resolution via product page

Caption: Bisindolylmaleimide II inhibits the Protein Kinase C (PKC) signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Bisindolylmaleimide II ≥97% (Mixture of 2 isomers) | 137592-45-1 [sigmaaldrich.com]

2. caymanchem.com [caymanchem.com]

3. Bisindolylmaleimide II, PKC inhibitor (CAS 137592-45-1) | Abcam [abcam.com]

4. agscientific.com [agscientific.com]

5. medchemexpress.com [medchemexpress.com]

6. medchemexpress.com [medchemexpress.com]

7. selleckchem.com [selleckchem.com]

8. cdn.caymanchem.com [cdn.caymanchem.com]

9. ≥95% (HPLC), protein kinase C inhibitor , solid | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [Troubleshooting poor solubility of bisindolylmaleimide II
in aqueous buffers.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662960#troubleshooting-poor-solubility-of-
bisindolylmaleimide-ii-in-aqueous-buffers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/sigma/b3056
https://www.caymanchem.com/product/11020/bisindolylmaleimide-ii
https://www.abcam.com/en-us/products/biochemicals/bisindolylmaleimide-ii-pkc-inhibitor-ab144206
https://agscientific.com/products/inhibitors/protein-inhibitors/kinase-inhibitors/pkc-inhibitors/bisindolylmaleimide-ii-1-mg.html
https://www.medchemexpress.com/bisindolylmaleimide-ii.html
https://www.medchemexpress.com/bisindolylmaleimide-ii.html?locale=ko-KR
https://www.selleckchem.com/products/ro-31-8220-mesylate.html
https://cdn.caymanchem.com/cdn/insert/13334.pdf
https://www.sigmaaldrich.com/JP/ja/product/mm/203290
https://www.benchchem.com/product/b1662960#troubleshooting-poor-solubility-of-bisindolylmaleimide-ii-in-aqueous-buffers
https://www.benchchem.com/product/b1662960#troubleshooting-poor-solubility-of-bisindolylmaleimide-ii-in-aqueous-buffers
https://www.benchchem.com/product/b1662960#troubleshooting-poor-solubility-of-bisindolylmaleimide-ii-in-aqueous-buffers
https://www.benchchem.com/product/b1662960#troubleshooting-poor-solubility-of-bisindolylmaleimide-ii-in-aqueous-buffers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662960?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

